Cas no 14131-42-1 (p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside)

p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside is a synthetic glycoside derivative widely used in enzymatic and biochemical research. Its key advantages include its role as a chromogenic substrate for α-glucosidase and other glycosidase assays, where hydrolysis releases p-nitrophenol, enabling spectrophotometric detection. The tetra-O-acetyl groups enhance stability and solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly valuable in studying carbohydrate-active enzymes, glycosylation mechanisms, and inhibitor screening. Its well-defined structure and reliable reactivity make it a preferred choice for controlled glycosylation reactions in glycochemistry research. The product is typically characterized by high purity, ensuring reproducibility in experimental results.

p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside structure

14131-42-1 structure

Product Name:p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside

CAS No:14131-42-1

MF:C₂₀H₂₃NO₁₂

MW:469.39612698555

CID:138364

PubChem ID:13298511

Update Time:2025-06-07

p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- a-D-Glucopyranoside,4-nitrophenyl, 2,3,4,6-tetraacetate
- p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
- (4-NITRO)PHENYL-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
- P-NITROPHENYL 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSIDE
- p-Nitrophenyl-2,3,4,
- [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
- 4-Nitrophenyl tetra-O-acetyl-alpha-D-glucopyranoside
- 4-Nitrophenyl2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
- 4-Nitrophenyl alpha-D-Glucopyranoside 2,3,4,6-Tetraacetate
- P-NITROPHENYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
- 14131-42-1
- p-nitrophenyl alpha-d-glucopyranoside tetraacetate
- p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-?-D-glucopyranoside
- Allyltetraisopropylphosphorodiamidite
- p-Nitrophenyl-2,3,4,6-tetra-O-acetyl- alpha -D-glucopyranoside
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-I+/--D-glucopyranoside
- 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
- SCHEMBL7051328
- AKOS022180280
- [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(4-NITROPHENOXY)OXAN-2-YL]METHYL ACETATE
- a-D-Glucopyranoside,4-nitrophenyl,2,3,4,6-tetraacetate
- (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
- alpha-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
- W-201212
- DTXSID00535564
- p-Nitrophenyl alpha-D-Glucopyranoside 2,3,4,6-Tetraacetate
- p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
- Inchi： 1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20+/m1/s1
- InChI Key： BEUISCKWILNFIL-OBKDMQGPSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 469.12200
Monoisotopic Mass: 469.12202517g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 33
Rotatable Bond Count: 11
Complexity: 742
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 170Å²

Experimental Properties

Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 113 ºC
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 169.48000
LogP: 1.57990

p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside Pricemore >>

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